Cas no 378749-91-8 (4-(Chloromethyl)-2,6-dihydroxybenzaldehyde)

• Product Name: 4-(Chloromethyl)-2,6-dihydroxybenzaldehyde
• CAS No: 378749-91-8
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• CID: 2938203
• PubChem ID: 12040183
• Update Time: 2025-06-12

4-(Chloromethyl)-2,6-dihydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2,6-dihydroxybenzaldehyde
• 4-(Chloromethyl)-2,6-dihydroxybenzaldehyde

• Inchi： 1S/C8H7ClO3/c9-3-5-1-7(11)6(4-10)8(12)2-5/h1-2,4,11-12H,3H2
• InChI Key： CARUKBKADBOJPJ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C=O)=C(C=1)O)O

Computed Properties

• Exact Mass: 186.0083718g/mol
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5

Additional information on 4-(Chloromethyl)-2,6-dihydroxybenzaldehyde

Comprehensive Analysis of 4-(Chloromethyl)-2,6-dihydroxybenzaldehyde (CAS No. 378749-91-8): Properties, Applications, and Innovations

4-(Chloromethyl)-2,6-dihydroxybenzaldehyde (CAS No. 378749-91-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a chloromethyl group and two hydroxyl substituents on a benzaldehyde backbone, serves as a versatile intermediate in synthetic chemistry. Researchers frequently search for "4-(Chloromethyl)-2,6-dihydroxybenzaldehyde synthesis" or "CAS 378749-91-8 applications," reflecting its growing relevance in drug discovery and material science.

The molecular structure of 4-(Chloromethyl)-2,6-dihydroxybenzaldehyde enables diverse reactivity, making it valuable for constructing complex molecules. Its aldehyde functionality allows for condensation reactions, while the chloromethyl group offers nucleophilic substitution opportunities. Recent studies highlight its role in developing antioxidant and antimicrobial agents, aligning with trends in "green chemistry" and "sustainable synthesis." Analytical techniques like HPLC and NMR are commonly employed to verify its purity, addressing queries such as "how to characterize CAS 378749-91-8."

In the context of industrial applications, 4-(Chloromethyl)-2,6-dihydroxybenzaldehyde is explored for polymer modification and coating formulations. Its bifunctional nature supports cross-linking reactions, enhancing material durability—a topic often searched as "high-performance polymers from benzaldehyde derivatives." Additionally, its potential in photocatalysis aligns with the rising interest in "energy-efficient chemical processes," further boosting its commercial demand.

Safety and handling protocols for this compound emphasize standard laboratory precautions, avoiding misclassification concerns. Environmental compatibility studies, often queried as "biodegradability of chloromethyl benzaldehydes," indicate moderate degradation rates, prompting ongoing research into eco-friendly derivatives. Regulatory compliance ensures its use adheres to global chemical standards without restrictive classifications.

Future prospects for CAS 378749-91-8 include advancements in catalysis and nanotechnology, where its structural motifs could enable novel metal-organic frameworks (MOFs). As the scientific community prioritizes "precision synthesis" and "functional materials," this compound’s adaptability positions it as a key player in next-generation innovations.